Cas no 2273-40-7 (2-(Dimethylamino)-2-methylpropanenitrile)

• Product Name: 2-(Dimethylamino)-2-methylpropanenitrile
• CAS No: 2273-40-7
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD10005348
• CID: 1072284
• PubChem ID: 10510831
• Update Time: 2025-05-21

2-(Dimethylamino)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-2-methylpropanenitrile
• 2-dimethylamino-2-methylpropanenitrile
• 2-Dimethylamino-2-methylpropannitril
• 2-dimethylamino-2-methylpropionitrile
• RIDGSEGTBIWFTK-UHFFFAOYSA
• 1-cyano-1-methyl-N,N-dimethylethanamine
• SCHEMBL1726984
• CS-0450116
• LS-06136
• InChI=1/C6H12N2/c1-6(2,5-7)8(3)4/h1-4H3
• 2273-40-7
• Propanenitrile, 2-(dimethylamino)-2-methyl-
• ALBB-018703
• EN300-36091
• DTXSID30440950
• 2-dimethylamino-2-methyl-propionitrile
• AKOS005067405
• 1-cyano-1-methyl-N,N-di-methylethanamine
• RIDGSEGTBIWFTK-UHFFFAOYSA-N
• RIDGSEGTBIWFTK-UHFFFAOYSA-
• MFCD10005348

• MDL： MFCD10005348
• Inchi： 1S/C6H12N2/c1-6(2,5-7)8(3)4/h1-4H3
• InChI Key： RIDGSEGTBIWFTK-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C#N)(C)C

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 0.85018

Additional information on 2-(Dimethylamino)-2-methylpropanenitrile

Recent Advances in the Study of 2-(Dimethylamino)-2-methylpropanenitrile (CAS 2273-40-7)

2-(Dimethylamino)-2-methylpropanenitrile (CAS 2273-40-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitrile and dimethylamino functional groups, has been the subject of recent studies due to its potential applications in drug synthesis, catalysis, and material science. The unique structural features of 2-(Dimethylamino)-2-methylpropanenitrile make it a valuable intermediate in the development of novel therapeutic agents and functional materials.

Recent research has focused on the synthesis and optimization of 2-(Dimethylamino)-2-methylpropanenitrile to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality. These efforts are critical for its application in pharmaceutical formulations where purity and consistency are paramount.

In addition to its synthetic applications, 2-(Dimethylamino)-2-methylpropanenitrile has been investigated for its role in catalytic processes. Studies have demonstrated its efficacy as a ligand in transition metal catalysis, facilitating various organic transformations. This has opened new avenues for its use in green chemistry and sustainable pharmaceutical manufacturing, aligning with the growing demand for environmentally friendly processes.

Furthermore, the biological activity of 2-(Dimethylamino)-2-methylpropanenitrile has been explored in recent preclinical studies. Preliminary findings suggest that derivatives of this compound exhibit promising pharmacological properties, including potential antimicrobial and anti-inflammatory effects. These findings underscore the compound's versatility and its potential as a scaffold for the development of new therapeutic agents.

In conclusion, the ongoing research on 2-(Dimethylamino)-2-methylpropanenitrile (CAS 2273-40-7) highlights its multifaceted applications in chemical biology and pharmaceutical science. The compound's synthetic utility, catalytic properties, and biological activity make it a subject of continued interest and investigation. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and material science.